N,6-dimethyl-N-(piperidin-4-yl)pyrimidin-4-amine
Overview
Description
“N,6-dimethyl-N-(piperidin-4-yl)pyrimidin-4-amine” is a compound with the CAS Number: 1553946-59-0 . It has a molecular weight of 206.29 .
Molecular Structure Analysis
The InChI code for “N,6-dimethyl-N-(piperidin-4-yl)pyrimidin-4-amine” is 1S/C11H18N4/c1-9-7-11(14-8-13-9)15(2)10-3-5-12-6-4-10/h7-8,10,12H,3-6H2,1-2H3 . This code provides a specific textual identifier for the compound’s molecular structure.Scientific Research Applications
“N,6-dimethyl-N-(piperidin-4-yl)pyrimidin-4-amine” is a high-purity chemical compound with a molecular weight of 206.29 g/mol . This potent pyrimidine derivative offers a unique blend of reactivity and selectivity, making it a valuable asset for advanced research and development projects .
The compound belongs to a class of substances known as piperidine derivatives. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Piperidine derivatives are utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
- Piperidine derivatives are present in more than twenty classes of pharmaceuticals . They play a significant role in the pharmaceutical industry and are among the most important synthetic fragments for designing drugs .
- They are utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents .
- The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
- Piperidines are used as a building block and reagent in synthesizing organic compounds .
- Piperidine derivatives represent a key and extensive category of Nitrogen bearing heterocyclic compounds .
- They show a wide variety of biological activities and are vital in the production of drugs .
- Piperine, a true alkaloid having a piperidine moiety, shows powerful antioxidant action because of its capability of hindering or suppressing free radicals .
- Piperine was also found to have antidepressant-like effects when given to mice with chronic mild stress .
Pharmaceutical Industry
Organic Chemistry
Drug Discovery
Antioxidant Action
Antidepressant Effects
Anti-proliferation and Anti-metastatic Effects
- Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction .
- Their synthesis has long been widespread and more than 7000 piperidine-related papers were published during the last five years according to Sci-Finder .
- Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
- In the last several years, a lot of reviews concerning specific methods of pipiridine synthesis and their functionalization were published .
- This process is crucial for enhancing the biological activity of these compounds .
- Diverse phenolic amides from pepper showed reassuring anti-oxidation qualities in different assays .
- All of the amides displayed a positive antioxidation effect .
- Several piperidine alkaloids isolated from natural herbs were found to exhibit antiproliferation and antimetastatic effects on various types of cancers both in vitro and in vivo .
Synthesis of Biologically Active Piperidines
Functionalization of Piperidines
Antioxidation Qualities
Antiproliferation and Antimetastatic Effects
Production of (Meth)acrylamide
properties
IUPAC Name |
N,6-dimethyl-N-piperidin-4-ylpyrimidin-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N4/c1-9-7-11(14-8-13-9)15(2)10-3-5-12-6-4-10/h7-8,10,12H,3-6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRKVICFEEBEOGZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=N1)N(C)C2CCNCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N,6-dimethyl-N-(piperidin-4-yl)pyrimidin-4-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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